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Compound of Interest

Compound Name: AR-M 1000390

Cat. No.: B15575753 Get Quote

AR-M 1000390 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability, handling, and use of AR-M 1000390, with a

specific focus on addressing concerns related to freeze-thaw cycle stability.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for AR-M 1000390?

AR-M 1000390 should be stored at -20°C for long-term stability.[1] When stored properly at this

temperature, the compound is expected to be stable for at least two years.[1]

Q2: Is there specific data on the freeze-thaw cycle stability of AR-M 1000390?

Currently, there is no publicly available data specifically detailing the stability of AR-M 1000390
over multiple freeze-thaw cycles. To minimize potential degradation, it is strongly recommended

to aliquot the stock solution upon initial preparation and avoid repeated freezing and thawing of

the main stock.

Q3: What is the recommended solvent for dissolving AR-M 1000390?

AR-M 1000390 hydrochloride is soluble in DMSO at a concentration of ≥ 150 mg/mL (389.67

mM).[1]

Q4: What is the purity of commercially available AR-M 1000390?
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The purity of AR-M 1000390 hydrochloride is typically greater than 98% as determined by

HPLC.[1]

Troubleshooting Guide
Issue Potential Cause Recommended Solution

Reduced or inconsistent

compound activity in

experiments.

1. Compound degradation due

to multiple freeze-thaw cycles

of the stock solution.2.

Improper storage conditions

(e.g., storage at room

temperature or 4°C for

extended periods).3.

Inaccurate initial concentration

of the stock solution.

1. Prepare single-use aliquots

of the stock solution to avoid

repeated freeze-thaw cycles.2.

Ensure the compound is

stored at -20°C immediately

after use.3. Verify the accuracy

of the balance used for

weighing the compound and

the volume of the solvent used

for dissolution.

Precipitation observed in the

stock solution after thawing.

1. The concentration of the

stock solution may be too high

for the solvent, especially at

lower temperatures.2. The

compound may not be fully

dissolved initially.

1. Gently warm the solution to

37°C and vortex to redissolve

the compound. If precipitation

persists, consider preparing a

new stock solution at a slightly

lower concentration.2. Ensure

the compound is completely

dissolved before the initial

freezing.

Variability in experimental

results between different

aliquots.

1. Incomplete mixing of the

stock solution before

aliquoting.2. Degradation of

some aliquots due to improper

handling or storage.

1. Ensure the stock solution is

homogeneous by vortexing

thoroughly before preparing

aliquots.2. Store all aliquots at

-20°C and protect them from

light. Use a fresh aliquot for

each experiment.

Experimental Protocols
Protocol for Preparing and Storing AR-M 1000390 Stock Solutions
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Weighing the Compound: Accurately weigh the desired amount of AR-M 1000390
hydrochloride powder using a calibrated analytical balance.

Dissolution: Add the appropriate volume of DMSO to achieve the desired stock solution

concentration (e.g., 10 mM). Vortex the solution thoroughly until the compound is completely

dissolved. Gentle warming to 37°C can aid in dissolution.

Aliquoting: To avoid multiple freeze-thaw cycles, divide the stock solution into smaller, single-

use aliquots in sterile microcentrifuge tubes. The volume of the aliquots should be based on

the typical amount needed for a single experiment.

Storage: Store the aliquots at -20°C. For long-term storage, a desiccator can be used to

minimize moisture exposure.

Protocol for a General Freeze-Thaw Stability Assessment

This protocol provides a framework for users to assess the stability of AR-M 1000390 under

their specific experimental conditions.

Prepare a Stock Solution: Prepare a stock solution of AR-M 1000390 in DMSO as described

above.

Initial Analysis (Cycle 0): Immediately after preparation, take an aliquot of the stock solution

and analyze its purity and concentration using a suitable analytical method, such as High-

Performance Liquid Chromatography (HPLC). This will serve as the baseline.

Freeze-Thaw Cycles: Subject the remaining stock solution to a series of freeze-thaw cycles.

A typical cycle consists of freezing the sample at -20°C for at least 24 hours, followed by

thawing at room temperature.

Analysis at Intervals: After a predetermined number of freeze-thaw cycles (e.g., 1, 3, 5, and

10 cycles), take an aliquot and analyze it using the same analytical method as in step 2.

Data Analysis: Compare the purity and concentration of the compound at each interval to the

baseline data. A significant decrease in purity or concentration would indicate instability

under these conditions.
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Quantitative Data Summary
Parameter Value Reference

Molecular Formula C23H29ClN2O [1]

Formula Weight 384.94 [1]

Purity >98% (HPLC) [1]

Solubility in DMSO ≥ 150 mg/mL (389.67 mM) [1]

Storage Temperature -20°C [1]

Long-Term Stability ≥ 2 years (at -20°C) [1]

Visualizations
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Recommended Workflow for Handling AR-M 1000390

Stock Solution Preparation

Storage & Use

Weigh AR-M 1000390

Dissolve in DMSO

Vortex until clear

Aliquot into single-use tubes

Avoids freeze-thaw cycles

Store at -20°C

Use one aliquot per experiment

Click to download full resolution via product page

Caption: Recommended workflow for preparing and storing AR-M 1000390 to maintain stability.
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Caption: Simplified signaling pathway initiated by AR-M 1000390 binding to the δ-opioid

receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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